methyl 2-chloro-5-[(methylsulfonyl)amino]benzoate

• IUPAC Name: methyl 2-chloro-5-(methanesulfonamido)benzoate
• InChI: InChI=1S/C9H10ClNO4S/c1-15-9(12)7-5-6(3-4-8(7)10)11-16(2,13)14/h3-5,11H,1-2H3
• InChI Key: VSAAJWABLOVDFB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)NS(=O)(=O)C)Cl
• Molecular Formula: C9H10ClNO4S
• Molecular Weight: 263.70 g/mol

Description

Methyl 2-chloro-5-[(methylsulfonyl)amino]benzoate is a chemical compound that belongs to the class of sulfonyl chlorides. It is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals. The compound has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

Methyl 2-chloro-5-[(methylsulfonyl)amino]benzoate is an electrophilic compound that can react with nucleophiles such as amino acids and peptides. The compound can form covalent bonds with the nucleophilic groups, leading to the inhibition of enzyme activity. The compound has been shown to inhibit the activity of various enzymes such as kinases and proteases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. The compound has been shown to inhibit the proliferation of cancer cells by targeting specific enzymes involved in cell division. It has also been shown to have anti-inflammatory properties by inhibiting the activity of specific enzymes involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

Methyl 2-chloro-5-[(methylsulfonyl)amino]benzoate has various advantages and limitations for lab experiments. The compound is a versatile intermediate that can be used in the synthesis of various pharmaceuticals and agrochemicals. It is also a useful reagent for the synthesis of fluorescent probes for imaging biological systems. However, the compound has limited solubility in aqueous solutions, which can limit its use in certain experiments.

Future Directions

There are various future directions for the use of methyl 2-chloro-5-[(methylsulfonyl)amino]benzoate in scientific research. One potential direction is the development of new inhibitors for specific enzymes involved in disease pathways. Another potential direction is the synthesis of new fluorescent probes for imaging biological systems. Additionally, the compound could be used as a starting material for the synthesis of new drugs with improved pharmacological properties.
Conclusion:
This compound is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals. The compound has gained significant attention in recent years due to its potential applications in scientific research. It has been shown to have various biochemical and physiological effects and has been used as a reagent in the synthesis of fluorescent probes for imaging biological systems. The compound has various advantages and limitations for lab experiments, and there are various future directions for its use in scientific research.

Synthesis Methods

Methyl 2-chloro-5-[(methylsulfonyl)amino]benzoate can be synthesized through the reaction of 2-chloro-5-nitrobenzoic acid with methylsulfonyl chloride. The reaction is carried out in the presence of a base such as triethylamine or pyridine. The resulting product is then reduced with a reducing agent such as iron powder or zinc powder to obtain the final product.

Scientific Research Applications

Methyl 2-chloro-5-[(methylsulfonyl)amino]benzoate has various applications in scientific research. It is commonly used as a reagent in the synthesis of various pharmaceuticals and agrochemicals. The compound has also been used as a precursor in the synthesis of fluorescent probes for imaging biological systems. Additionally, it has been used as a starting material for the synthesis of various inhibitors of enzymes such as kinases and proteases.